molecular formula C13H13NO3 B8617157 Methyl 2-[(quinolin-8-yl)oxy]propanoate CAS No. 88349-69-3

Methyl 2-[(quinolin-8-yl)oxy]propanoate

Cat. No.: B8617157
CAS No.: 88349-69-3
M. Wt: 231.25 g/mol
InChI Key: HVDPTHIYNRIZCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-[(quinolin-8-yl)oxy]propanoate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

88349-69-3

Molecular Formula

C13H13NO3

Molecular Weight

231.25 g/mol

IUPAC Name

methyl 2-quinolin-8-yloxypropanoate

InChI

InChI=1S/C13H13NO3/c1-9(13(15)16-2)17-11-7-3-5-10-6-4-8-14-12(10)11/h3-9H,1-2H3

InChI Key

HVDPTHIYNRIZCU-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OC)OC1=CC=CC2=C1N=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

23.2 g of 8-hydroxyquinoline are dissolved in 400 ml of butan-2-one, under the influence of heat, and 30 g of potassium carbonate are added in portions. The mixture is refluxed for one hour. 2 g of potassium iodide are then added dropwise, followed by 40 g of methyl 2-bromopropionate in 100 ml of butan-2-one in the course of one hour, with stirring and boiling. The mixture is then refluxed for another 10 hours. After cooling to room temperature, the mixture is poured onto 1 liter of water and extracted with three 200 ml portions of ethyl acetate. The combined extracts are washed once with 50 ml of water, dried over sodium sulfate and filtered. The solvent is evaporated off and the oily residue is crystallised by trituration with petroleum ether. After recrystallisation from hexane, methyl 2-(8-quinolinoxy)-propionate (compound No.3) is obtained in the form of beige-coloured crystals of melting point 70° to 72° C.
Quantity
23.2 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
2 g
Type
reactant
Reaction Step Three
Quantity
40 g
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Quantity
1 L
Type
solvent
Reaction Step Five

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